2,5-dimethyl-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)furan-3-carboxamide

• IUPAC Name: 2,5-dimethyl-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]furan-3-carboxamide
• InChI: InChI=1S/C17H16N2O2S/c1-11-6-15(12(2)21-11)17(20)19-9-13-7-14(10-18-8-13)16-4-3-5-22-16/h3-8,10H,9H2,1-2H3,(H,19,20)
• InChI Key: JUFSOLMEOKXWRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NCC2=CC(=CN=C2)C3=CC=CS3
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol

Description

Thiophene is a five-membered heterocyclic compound containing a sulfur atom. It is a very important class of heterocyclic compounds which shows interesting applications in the field of medicinal chemistry. Pyridine is a basic heterocyclic organic compound similar to benzene and has the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom.

Synthesis Analysis

Thiophene derivatives are synthesized through various methods. One of the common methods is the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester.

Chemical Reactions Analysis

The chemical reactions of a compound depend on its functional groups. Thiophene and its derivatives undergo various chemical reactions including electrophilic substitution, nucleophilic substitution, and metal-catalyzed cross-coupling reactions.

Scientific Research Applications

Antiviral Activity

• Indole derivatives have been investigated for their antiviral potential. . .

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Many drugs work by binding to a protein and modifying its function. Some thiophene derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. Some thiophene derivatives may be hazardous. For example, certain compounds may be toxic if ingested, may cause skin and eye irritation, and may be harmful if inhaled.

Future Directions

Thiophene and its derivatives have attracted great interest in industry as well as academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.